1-(4-chloro-3-methylphenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-chloro-3-methylphenyl)-4-[1-(2-morpholin-4-ylethyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C24H27ClN4O2/c1-17-14-19(6-7-20(17)25)29-16-18(15-23(29)30)24-26-21-4-2-3-5-22(21)28(24)9-8-27-10-12-31-13-11-27/h2-7,14,18H,8-13,15-16H2,1H3
• InChI Key: UNLYHJWQLGLMRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCN5CCOCC5)Cl
• Molecular Formula: C24H27ClN4O2
• Molecular Weight: 438.9 g/mol

Description

1-(4-chloro-3-methylphenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C24H27ClN4O2 and its molecular weight is 438.96. The purity is usually 95%.
BenchChem offers high-quality 1-(4-chloro-3-methylphenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-chloro-3-methylphenyl)-4-(1-(2-morpholinoethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel heterocyclic compounds, including those with pyrrolidinone, morpholino, and benzimidazole units, is a key area of research. These compounds are synthesized for their potential biological activities, such as analgesic, anti-inflammatory, and antimicrobial properties. For instance, studies have demonstrated the in vivo analgesic and anti-inflammatory activities of certain novel compounds, emphasizing the importance of heterocyclic chemistry in developing new therapeutic agents (Demchenko et al., 2015).

Antimicrobial and Antitubercular Activities

The antimicrobial and antitubercular activities of synthesized compounds, especially those incorporating morpholino and pyrrolidinone moieties, are significant. Some compounds have shown promising antimicrobial activity against various bacterial strains, underscoring their potential in addressing antibiotic resistance (Sathe et al., 2011). The exploration of these compounds in antimycobacterial applications suggests a promising avenue for developing new treatments for tuberculosis and other bacterial infections.

Anticancer Potential

The anticancer activity of novel synthesized compounds, particularly those related to imidazo[1,5-a]pyridines and similar heterocycles, is another area of intense research. These compounds have been evaluated for their potential to inhibit cancer cell growth, with some showing efficacy against breast, lung, colon, ovary, and liver cancer cells. The synthesis and evaluation of these compounds highlight the potential of heterocyclic compounds in oncology, offering new pathways for cancer treatment (Kumar et al., 2013).

Electroluminescent Properties

Research into the electroluminescent properties of low-molecular-weight compounds, including those with pyrrolidinone and morpholino groups, opens new possibilities in the development of organic light-emitting devices (OLEDs). These studies focus on the synthesis and photophysical properties of compounds that could be applied in color electroluminescent structures, contributing to advancements in display technology (Dobrikov et al., 2011).